Cas no 5599-82-6 (4-Chloro-2-methyl-1H-benzoDimidazole)

• Product Name: 4-Chloro-2-methyl-1H-benzoDimidazole
• CAS No: 5599-82-6
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD02572038
• CID: 851501
• PubChem ID: 1484897
• Update Time: 2025-09-25

4-Chloro-2-methyl-1H-benzoDimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,4-chloro-2-methyl-(9CI)
• CHEMBL1719827
• LRJKAKFRLUGCMH-UHFFFAOYSA-N
• HMS2321M10
• AKOS006228542
• 5599-82-6
• 7P-082
• 4-Chloro-2-methyl-1H-benzo[d]imidazole, AldrichCPR
• 4-chloro-2-methylbenzimidazole
• 7-chloro-2-methyl-1H-benzimidazole
• 4-chloro-2-methyl-1H-benzimidazole
• AKOS023169780
• 7-CHLORO-2-METHYL-1H-BENZO[D]IMIDAZOLE
• 4-chloro-2-methyl-1H-1,3-benzimidazole
• DTXSID70363316
• SCHEMBL8265192
• MLS000541031
• 4-chloro-2-methyl-1H-1,3-benzodiazole
• CS-0186982
• 7-chloro-2-methyl-1H-1,3-benzimidazole
• MFCD02572038
• SMR000126089
• 4-Chloro-2-methyl-1H-benzoDimidazole

• MDL： MFCD02572038
• Inchi： 1S/C8H7ClN2/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-4H,1H3,(H,10,11)
• InChI Key： LRJKAKFRLUGCMH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C)N2

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles